Cas no 189181-21-3 (2-fluoro-4-nitro-1-phenoxy-benzene)

• Product Name: 2-fluoro-4-nitro-1-phenoxy-benzene
• CAS No: 189181-21-3
• MF: C₁₂H₈FNO₃
• MW: 233.195226669312
• CID: 5211498
• Update Time: 2025-05-21

2-fluoro-4-nitro-1-phenoxy-benzene Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-nitro-1-phenoxy-benzene
• Benzene, 2-fluoro-4-nitro-1-phenoxy-

• Inchi： 1S/C12H8FNO3/c13-11-8-9(14(15)16)6-7-12(11)17-10-4-2-1-3-5-10/h1-8H
• InChI Key： MCYJINKNZSJACB-UHFFFAOYSA-N
• SMILES： C1(OC2=CC=CC=C2)=CC=C([N+]([O-])=O)C=C1F

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 2-fluoro-4-nitro-1-phenoxy-benzene

Introduction to 2-Fluoro-4-Nitro-1-Phenoxy-Benzene (CAS No: 189181-21-3)

2-fluoro-4-nitro-1-phenoxy-benzene, also known by its CAS number 189181-21-3, is a versatile aromatic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which includes a phenoxy group, a nitro group, and a fluoro substituent attached to a benzene ring. The combination of these functional groups imparts distinctive chemical properties, making it an interesting subject for both academic research and industrial applications.

The synthesis of 2-fluoro-4-nitro-1-phenoxy-benzene typically involves multi-step reactions, often starting from benzene derivatives and incorporating the desired substituents through electrophilic substitution or nucleophilic aromatic substitution mechanisms. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for the preparation of this compound, minimizing side reactions and enhancing yield.

In terms of chemical properties, the presence of the nitro group significantly increases the compound's reactivity towards nucleophilic attack, while the fluoro substituent contributes to its stability and electronic characteristics. The phenoxy group introduces additional aromaticity and enhances solubility in polar solvents, making it suitable for various chemical transformations.

Recent studies have highlighted the potential of 2-fluoro-4-nitro-1-phenoxy-benzene in drug discovery and development. Its ability to act as a building block for more complex molecules has been explored in the context of anti-cancer agents and neuroprotective drugs. For instance, researchers have utilized this compound as a precursor for synthesizing bioactive molecules with potential therapeutic applications.

In the field of materials science, this compound has shown promise as a precursor for advanced polymers and high-performance composites. Its aromatic structure provides strong intermolecular interactions, which are advantageous for creating materials with enhanced mechanical and thermal properties.

The environmental impact of 2-fluoro-4-nitro-1-phenoxy-benzene has also been a topic of recent research interest. Studies have focused on its biodegradation pathways and potential toxicity to aquatic organisms, aiming to develop sustainable practices for its use and disposal.

In conclusion, 2-fluoro-4-nitro-1-phenoxy-benzene (CAS No: 189181-21) stands out as a valuable compound with diverse applications across multiple disciplines. Its unique structure and reactivity continue to inspire innovative research directions, contributing to advancements in chemistry, pharmacology, and materials science.